Cas no 1805548-45-1 (3-(Difluoromethyl)-2-iodo-4-(trifluoromethyl)pyridine-6-acetic acid)

• Product Name: 3-(Difluoromethyl)-2-iodo-4-(trifluoromethyl)pyridine-6-acetic acid
• CAS No: 1805548-45-1
• MF: C₉H₅F₅INO₂
• MW: 381.037992238998
• CID: 4804011
• Update Time: 2025-05-20

3-(Difluoromethyl)-2-iodo-4-(trifluoromethyl)pyridine-6-acetic acid Chemical and Physical Properties

Names and Identifiers

• 3-(Difluoromethyl)-2-iodo-4-(trifluoromethyl)pyridine-6-acetic acid

• Inchi： 1S/C9H5F5INO2/c10-7(11)6-4(9(12,13)14)1-3(2-5(17)18)16-8(6)15/h1,7H,2H2,(H,17,18)
• InChI Key： LIWXHXSKIYZILV-UHFFFAOYSA-N
• SMILES： IC1=C(C(F)F)C(C(F)(F)F)=CC(CC(=O)O)=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 312
• XLogP3: 2.5
• Topological Polar Surface Area: 50.2

Additional information on 3-(Difluoromethyl)-2-iodo-4-(trifluoromethyl)pyridine-6-acetic acid

Comprehensive Overview of 3-(Difluoromethyl)-2-iodo-4-(trifluoromethyl)pyridine-6-acetic acid (CAS No. 1805548-45-1)

The compound 3-(Difluoromethyl)-2-iodo-4-(trifluoromethyl)pyridine-6-acetic acid (CAS No. 1805548-45-1) is a highly specialized fluorinated pyridine derivative with significant applications in pharmaceutical and agrochemical research. Its unique structural features, including the difluoromethyl, iodo, and trifluoromethyl substituents, make it a valuable intermediate in the synthesis of bioactive molecules. Researchers and industry professionals are increasingly interested in this compound due to its potential role in developing novel therapeutics and crop protection agents.

One of the key reasons for the growing interest in 3-(Difluoromethyl)-2-iodo-4-(trifluoromethyl)pyridine-6-acetic acid is its relevance to modern drug discovery. Fluorinated compounds, such as those containing trifluoromethyl groups, are known for their enhanced metabolic stability and bioavailability. This makes them ideal candidates for targeting hard-to-treat diseases. Recent studies have highlighted the importance of iodo-substituted pyridines in medicinal chemistry, particularly in the development of kinase inhibitors and antiviral agents. The presence of both difluoromethyl and trifluoromethyl groups in this compound further enhances its versatility.

In the agrochemical sector, 3-(Difluoromethyl)-2-iodo-4-(trifluoromethyl)pyridine-6-acetic acid is being explored for its potential as a building block for next-generation pesticides. The fluorine atoms in the molecule contribute to its lipophilicity, which can improve the penetration of active ingredients into plant tissues. This is particularly relevant given the increasing demand for environmentally friendly and highly effective crop protection solutions. Farmers and researchers alike are searching for compounds that can address resistance issues in pests and pathogens, and this molecule’s unique properties position it as a promising candidate.

The synthesis and characterization of CAS No. 1805548-45-1 involve advanced organic chemistry techniques, including cross-coupling reactions and fluorination methods. Laboratories focusing on heterocyclic chemistry often seek detailed protocols for handling such compounds, as their reactivity can be finely tuned for specific applications. The iodo substituent, for instance, offers opportunities for further functionalization via palladium-catalyzed reactions, a topic frequently searched by synthetic chemists.

Another area of interest is the compound’s potential role in material science. Fluorinated pyridines are known to exhibit unique electronic properties, making them suitable for applications in organic electronics and liquid crystals. The combination of difluoromethyl and trifluoromethyl groups in 3-(Difluoromethyl)-2-iodo-4-(trifluoromethyl)pyridine-6-acetic acid could lead to materials with exceptional stability and performance, aligning with the growing trend toward sustainable and high-performance materials.

From a commercial perspective, the demand for fluorinated pyridine derivatives is on the rise, driven by their broad utility across multiple industries. Suppliers and manufacturers are increasingly listing CAS No. 1805548-45-1 in their catalogs, catering to the needs of academic and industrial researchers. Questions about pricing, availability, and custom synthesis services for this compound are common in online searches, reflecting its practical importance.

In conclusion, 3-(Difluoromethyl)-2-iodo-4-(trifluoromethyl)pyridine-6-acetic acid (CAS No. 1805548-45-1) represents a fascinating intersection of chemistry, biology, and materials science. Its multifaceted applications and structural uniqueness make it a compound of significant interest in contemporary research. As the scientific community continues to explore its potential, this molecule is likely to play a pivotal role in innovations across diverse fields.